Cas no 98891-44-2 (PseudolaricAcidA-O-beta-D-glucopyranoside)
98891-44-2 structure
Product Name:PseudolaricAcidA-O-beta-D-glucopyranoside
PseudolaricAcidA-O-beta-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- Pseudolaric Acid A-O-beta-D-glucopyranoside
- Pseudolaricid A-O-β-D-glucopyranoside
- Pseudolaric Acid A-O-β-D- glucopyranoside
- Pseudolaric acid A glucoside
- Pseudolaric acid A-O-
- A-D-glucopyranoside
- [(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] (2E,4E)-5-[(1R,7S,8S,9R)-7-acetyloxy-
- DTXSID001276462
- AC-34823
- CHEMBL523006
- CS-0032091
- AKOS037514803
- PD196254
- Pseudolaric Acid A-O-beta-D-glucopyranoside
- [(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] (2E,4E)-5-[(1R,7S,8S,9R)-7-acetyloxy-4,9-dimethyl-11-oxo-10-oxatricyclo[6.3.2.01,7]tridec-3-en-9-yl]-2-methylpenta-2,4-dienoate
- PseudolaricacidAbeta-D-glucoside
- pseudolaric acid A O-beta-d-glucopyranoside
- MS-30074
- HY-N4088
- E88597
- Pseudolaric acid A O-I(2)-D-glucopyranoside
- 98891-44-2
- PseudolaricAcidA-O-beta-D-glucopyranoside
-
- MDL: MFCD21363098
- Inchi: 1S/C28H38O11/c1-15-7-11-27-12-9-19(28(27,13-8-15)38-17(3)30)26(4,39-25(27)35)10-5-6-16(2)23(34)37-24-22(33)21(32)20(31)18(14-29)36-24/h5-7,10,18-22,24,29,31-33H,8-9,11-14H2,1-4H3/b10-5+,16-6+/t18-,19+,20-,21+,22-,24+,26-,27-,28+/m1/s1
- InChI Key: IVYWRYGMQNKDQB-VHJBJYHKSA-N
- SMILES: O1C([C@]23CC=C(C)CC[C@@]2([C@]([H])([C@]1(/C=C/C=C(\C)/C(=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)C)CC3)OC(C)=O)=O
Computed Properties
- Exact Mass: 550.24141202g/mol
- Monoisotopic Mass: 550.24141202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 39
- Rotatable Bond Count: 8
- Complexity: 1100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 169
- XLogP3: 0.9
Experimental Properties
- Color/Form: Powder
- Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.61 g/l) (25 º C),
PseudolaricAcidA-O-beta-D-glucopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL82633-10MG |
PseudolaricAcidA-O-beta-D-glucopyranoside |
98891-44-2 | 10mg |
¥5631.74 | 2024-12-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1115-1 mg |
Pseudolaric acid A-O-beta-D-glucopyranoside |
98891-44-2 | 99.70% | 1mg |
¥1300.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1115-5 mg |
Pseudolaric acid A-O-beta-D-glucopyranoside |
98891-44-2 | 99.70% | 5mg |
¥2925.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1115-10 mg |
Pseudolaric acid A-O-beta-D-glucopyranoside |
98891-44-2 | 99.70% | 10mg |
¥4388.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1115-25 mg |
Pseudolaric acid A-O-beta-D-glucopyranoside |
98891-44-2 | 99.70% | 25mg |
¥7898.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1115-50 mg |
Pseudolaric acid A-O-beta-D-glucopyranoside |
98891-44-2 | 99.70% | 50mg |
¥11847.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1115-100 mg |
Pseudolaric acid A-O-beta-D-glucopyranoside |
98891-44-2 | 99.70% | 100MG |
¥17776.00 | 2022-04-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P53140-20mg |
Pseudolaric Acid A-O-beta-D-glucopyranoside |
98891-44-2 | 20mg |
¥2998.0 | 2021-09-08 | ||
| S e l l e c k ZHONG GUO | E2003-1mg |
Pseudolaric Acid A-O-beta-D-glucopyranoside |
98891-44-2 | 1mg |
¥3677.31 | 2022-04-26 | ||
| S e l l e c k ZHONG GUO | E2003-5mg |
Pseudolaric Acid A-O-beta-D-glucopyranoside |
98891-44-2 | 5mg |
¥11031.93 | 2022-04-26 |
PseudolaricAcidA-O-beta-D-glucopyranoside Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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